![molecular formula C25H19N3O4 B2468425 2-(3-methoxyphenyl)-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one CAS No. 1358911-61-1](/img/structure/B2468425.png)
2-(3-methoxyphenyl)-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one
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Description
2-(3-methoxyphenyl)-4-(3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C25H19N3O4 and its molecular weight is 425.444. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Research has demonstrated the synthesis of derivatives related to the compound of interest, highlighting their antibacterial and antifungal properties against common pathogens. These compounds have been synthesized using conventional methods and characterized by various spectroscopic techniques, indicating their potential in drug development and chemical research (Sirgamalla & Boda, 2019).
- Another study focused on the thermo-physical characterization of oxadiazole derivatives, providing valuable data on their physical properties in different solvents. This research aids in understanding the solubility and stability of such compounds, which is crucial for their application in pharmaceutical formulations (Godhani et al., 2013).
Biological Activities
- The antimicrobial and antifungal activities of related compounds have been evaluated, showing efficacy against various microorganisms. This suggests the potential use of these derivatives in the development of new antimicrobial agents (Vittorio et al., 1995).
- A particular focus has been on the antitumor activity of certain derivatives, with some showing promising results in preclinical models. These findings support the potential therapeutic applications of these compounds in cancer treatment (Houlihan et al., 1995).
Chemical Reactions and Ligand Properties
- Studies have explored the use of related compounds as ligands in complex chemical reactions, such as the catalytic reduction of aldehydes. This research highlights the versatility and utility of these derivatives in synthetic chemistry (Bernando et al., 2015).
- The synthesis of new derivatives and their evaluation for antimicrobial activities emphasize the ongoing interest in modifying the core structure to enhance biological properties. These efforts contribute to the discovery of new drugs and chemical agents (Rana et al., 2008).
properties
IUPAC Name |
2-(3-methoxyphenyl)-4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19N3O4/c1-30-18-9-5-7-16(13-18)23-26-24(32-27-23)22-15-28(17-8-6-10-19(14-17)31-2)25(29)21-12-4-3-11-20(21)22/h3-15H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXPVYRQBQKVIAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NOC(=N2)C3=CN(C(=O)C4=CC=CC=C43)C5=CC(=CC=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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